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Compound of Interest
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Cat. No.: B156063 Get Quote

Silver Thiocyanate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver thiocyanate (AgSCN) is an inorganic compound with a rich history in analytical

chemistry and a growing presence in modern materials science.[1] As a silver salt of thiocyanic

acid, this white crystalline powder is recognized for its role as a reagent in halide detection and

as a precursor in the synthesis of silver-based nanomaterials.[1][2] Its unique properties,

including its limited solubility and photocatalytic potential, have garnered interest across

various scientific disciplines, from analytical and electrochemistry to materials science and

pharmaceuticals.[1][3][4] This technical guide provides an in-depth overview of the physical and

chemical properties of silver thiocyanate, complete with experimental protocols and visual

representations of key processes to support researchers and drug development professionals

in their work.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of silver thiocyanate are summarized

below.
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Identification and General Properties
Property Value Reference

IUPAC Name silver;thiocyanate [2]

CAS Number 1701-93-5 [1]

Molecular Formula AgSCN [1]

Molecular Weight 165.95 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Odor Odorless [2]

Solubility
Solvent Solubility Temperature (°C) Reference

Water 0.14 mg/L 19.96 [2]

Water 0.25 mg/L 21 [2]

Water 6.68 mg/L 100 [2]

Ethanol Insoluble - [2]

Acetone Insoluble - [2]

Acids (dilute)
Insoluble (reacts with

concentrated acids)
- [2]

Methanol 0.0022 mg/kg - [2]

Aqueous Ammonia Soluble -

Aqueous Nitrates Soluble - [2]

3N Silver Nitrate 43.2 mg/L 25.2 [2]

Liquid Sulfur Dioxide 14 mg/kg 0 [2]

Solubility Product

(Ksp)
1.03 x 10⁻¹² - [2]
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Thermal and Crystalline Properties
Property Value Reference

Melting Point
Decomposes at 170 °C (443

K)
[2]

Crystal Structure Monoclinic [2]

Space Group C2/c [2]

Lattice Constants
a = 8.792(5) Å, b = 7.998(5) Å,

c = 8.207(5) Å, β = 93.75(1)°
[2]

Magnetic Susceptibility (χ) -6.18 x 10⁻⁵ cm³/mol [2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of silver thiocyanate are

provided below.

Synthesis of Silver Thiocyanate via Precipitation
This protocol describes the synthesis of silver thiocyanate through a simple precipitation

reaction between silver nitrate and potassium thiocyanate.

Materials:

Silver nitrate (AgNO₃)

Potassium thiocyanate (KSCN)

Distilled water

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Drying oven
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Procedure:

Prepare Reactant Solutions:

Dissolve a calculated amount of silver nitrate in a volume of distilled water to create a

solution of known concentration (e.g., 0.1 M).

In a separate beaker, dissolve an equimolar amount of potassium thiocyanate in the same

volume of distilled water to create a solution of the same concentration.

Precipitation:

Place the silver nitrate solution on a magnetic stirrer and begin stirring.

Slowly add the potassium thiocyanate solution dropwise to the silver nitrate solution. A

white precipitate of silver thiocyanate will form immediately.

Continue stirring for 30 minutes to ensure the reaction goes to completion.

Isolation and Purification:

Collect the white precipitate by vacuum filtration using a Buchner funnel and filter paper.

Wash the precipitate several times with distilled water to remove any unreacted ions.

Wash the precipitate with ethanol to aid in drying.

Drying:

Transfer the filtered solid to a watch glass and dry in an oven at a temperature below its

decomposition point (e.g., 80-100 °C) until a constant weight is achieved.

Store the dried silver thiocyanate powder in a dark, dry place.

Characterization Techniques
XRD is used to confirm the crystalline structure of the synthesized silver thiocyanate.

Sample Preparation:
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A small amount of the dried silver thiocyanate powder is finely ground using a mortar and

pestle.

The powdered sample is then mounted onto a sample holder.

Instrument Parameters (Typical):

Radiation: Cu Kα (λ = 1.5406 Å)

Scan Range (2θ): 10-80°

Scan Speed: 2°/min

The resulting diffraction pattern can be compared with standard diffraction data for silver
thiocyanate (JCPDS cards) to confirm its phase and purity.

Vibrational spectroscopy is employed to identify the functional groups and bonding within the

silver thiocyanate molecule.

Sample Preparation:

For FTIR, a small amount of the sample is mixed with potassium bromide (KBr) and pressed

into a pellet. Alternatively, a paraffin oil mull can be prepared.[5]

For Raman spectroscopy, the powdered sample can be analyzed directly.

Key Vibrational Modes and Their Approximate Wavenumbers:

Vibrational Mode IR (cm⁻¹) Raman (cm⁻¹) Reference

C≡N stretch ~2160 ~2140 [5][6]

C-S stretch ~735 ~735 [6]

N=C=S bend ~450 ~450 [6]

Ag-S stretch - ~210 [6]

Visualizing Key Processes
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The following diagrams illustrate important experimental and mechanistic pathways involving

silver thiocyanate.

Reactant Preparation

Precipitation Purification Final ProductAgNO₃ Solution

Mixing & Stirring

KSCN Solution

Vacuum FiltrationPrecipitate Formation Washing (H₂O, Ethanol) Drying AgSCN Powder

Crystallographic Analysis Vibrational Spectroscopy

Synthesized AgSCN Powder

X-ray Diffraction (XRD) FTIR Spectroscopy Raman Spectroscopy

Crystal Structure & Phase Purity Functional Groups & Bonding
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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